5-(2-Fluorophenyl)-2-hydroxyisonicotinic acid, 95%

• IUPAC Name: 5-(2-fluorophenyl)-2-oxo-1H-pyridine-4-carboxylic acid
• InChI: InChI=1S/C12H8FNO3/c13-10-4-2-1-3-7(10)9-6-14-11(15)5-8(9)12(16)17/h1-6H,(H,14,15)(H,16,17)
• InChI Key: KDBMAVWJOMQALQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CNC(=O)C=C2C(=O)O)F
• Molecular Formula: C12H8FNO3
• DSSTOX Substance ID: DTXSID70673427
• Molecular Weight: 233.19 g/mol
• CAS RN: 1214359-34-8

Description

5-(2-Fluorophenyl)-2-hydroxyisonicotinic acid (5-F2HINa) is a synthetic organic compound with a wide range of applications in scientific research and laboratory experiments. It is a derivative of isonicotinic acid, a naturally occurring compound found in plants and bacteria, and is commonly used as a reagent in organic synthesis and as a catalyst in various biochemical reactions. 5-F2HINa is also used as a ligand in the preparation of metal complexes, as a substrate in enzyme assays, and as a substrate in bio-assays.

Scientific Research Applications

5-(2-Fluorophenyl)-2-hydroxyisonicotinic acid, 95% is widely used in scientific research, particularly in the fields of biochemistry and molecular biology. It is commonly used as a ligand in the preparation of metal complexes, as a substrate in enzyme assays, and as a substrate in bio-assays. It is also used in the preparation of organic compounds and in the analysis of proteins and nucleic acids. 5-(2-Fluorophenyl)-2-hydroxyisonicotinic acid, 95% is also used in the study of the structure and function of enzymes, as well as in the study of the structure and function of other biological molecules.

Mechanism of Action

5-(2-Fluorophenyl)-2-hydroxyisonicotinic acid, 95% is a ligand that binds to metal ions, such as zinc and copper, and forms a complex. This complex can then interact with other molecules, such as proteins and nucleic acids, to facilitate various biochemical reactions. 5-(2-Fluorophenyl)-2-hydroxyisonicotinic acid, 95% is also known to be a substrate in enzyme assays, where it is used to measure the activity of an enzyme.
Biochemical and Physiological Effects
5-(2-Fluorophenyl)-2-hydroxyisonicotinic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria, fungi, and parasites, and to inhibit the activity of certain enzymes. It has also been shown to reduce inflammation and to reduce oxidative stress. In addition, 5-(2-Fluorophenyl)-2-hydroxyisonicotinic acid, 95% has been shown to have an anti-cancer effect, as well as an anti-viral effect.

Advantages and Limitations for Lab Experiments

5-(2-Fluorophenyl)-2-hydroxyisonicotinic acid, 95% is a versatile compound that has a number of advantages and limitations for lab experiments. One of the major advantages of 5-(2-Fluorophenyl)-2-hydroxyisonicotinic acid, 95% is its low toxicity, which makes it safe to use in a variety of laboratory settings. In addition, 5-(2-Fluorophenyl)-2-hydroxyisonicotinic acid, 95% is relatively inexpensive and easy to obtain. However, 5-(2-Fluorophenyl)-2-hydroxyisonicotinic acid, 95% can be difficult to store, as it is sensitive to light and air.

Future Directions

The potential applications of 5-(2-Fluorophenyl)-2-hydroxyisonicotinic acid, 95% are vast and varied. In the future, 5-(2-Fluorophenyl)-2-hydroxyisonicotinic acid, 95% could be used to develop new drugs and treatments for diseases and disorders, as well as to improve the efficacy of existing treatments. In addition, 5-(2-Fluorophenyl)-2-hydroxyisonicotinic acid, 95% could be used to develop new catalysts for the synthesis of organic compounds, as well as to improve the efficiency of existing catalysts. Finally, 5-(2-Fluorophenyl)-2-hydroxyisonicotinic acid, 95% could be used to develop new materials for use in a variety of industries, such as electronics, energy, and construction.

Synthesis Methods

5-(2-Fluorophenyl)-2-hydroxyisonicotinic acid, 95% is typically synthesized through a two-step reaction process. In the first step, isonicotinic acid is reacted with 2-fluorophenol in aqueous solution to form 5-(2-fluorophenyl)-2-hydroxyisonicotinic acid. In the second step, the product is then treated with an alkaline solution of sodium hydroxide to convert it to the desired 5-(2-Fluorophenyl)-2-hydroxyisonicotinic acid, 95%. The reaction is typically carried out in a sealed vessel at a temperature of 60-70 °C for a period of 4-6 hours.